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Compound of Interest

Compound Name: 4-Ethoxybenzoic acid

Cat. No.: B1664171 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the experimentally determined and

computationally predicted properties of 4-Ethoxybenzoic acid (CAS No: 619-86-3). This

document is intended to serve as a valuable resource for researchers in organic synthesis,

pharmaceutical development, and materials science by presenting a clear, side-by-side

analysis of its physicochemical and pharmacological characteristics. All quantitative data is

summarized for ease of comparison, and detailed experimental protocols for key properties are

provided.

Physicochemical and Pharmacological Properties
4-Ethoxybenzoic acid is a versatile aromatic carboxylic acid utilized as an intermediate in the

synthesis of pharmaceuticals, polymers, and liquid crystals.[1][2] Its ethoxy group enhances

solubility and reactivity, making it a valuable building block in drug development, particularly in

the formulation of anti-inflammatory and analgesic agents.[3]

A critical aspect of utilizing 4-Ethoxybenzoic acid in research and development is a thorough

understanding of its properties. The following table cross-references experimentally measured

values with computationally predicted data for key parameters.
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Property Experimental Value Predicted Value

Molecular Formula C₉H₁₀O₃[3][4] -

Molecular Weight
166.17 g/mol [5][6], 166.18

g/mol [3]
166.17 g/mol

Appearance White crystalline powder[3] -

Melting Point
195-201 °C[3], 197-199 °C[2]

[5][7][8], 199.6 °C[6]
-

Boiling Point No data available

291.2 °C @ 760 mmHg[4][9],

254.38 °C (rough estimate)[2]

[7]

Water Solubility 583 mg/L at 25°C[2][7] 583.1 mg/L at 25°C[9]

pKa 4.49[6] 4.49 ± 0.10[2][7]

LogP (Octanol/Water) No data available 2.39[2][7][9]

Experimental Protocols
The following sections detail the standard methodologies for determining the key experimental

properties of 4-Ethoxybenzoic acid.

Melting Point Determination (Capillary Method)
The melting point of 4-Ethoxybenzoic acid is determined using the capillary method, a

standard technique for assessing the purity of a crystalline solid.

Sample Preparation: A small amount of dry, powdered 4-Ethoxybenzoic acid is packed into

a capillary tube, which is sealed at one end. The solid is compacted at the bottom of the

tube.

Apparatus: A melting point apparatus with a heated metal block and a magnified viewing lens

is used.

Procedure:
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The capillary tube is inserted into the heating block of the apparatus.

The sample is heated rapidly to a temperature approximately 15-20°C below the expected

melting point.

The heating rate is then reduced to 1-2°C per minute to allow for accurate observation.

The temperature at which the first drop of liquid appears is recorded as the beginning of

the melting range.

The temperature at which the entire solid has transformed into a clear liquid is recorded as

the end of the melting range. A sharp melting range (e.g., 0.5-2°C) is indicative of a high-

purity compound.

Water Solubility Determination (Shake-Flask Method)
The shake-flask method is a widely recognized technique for determining the thermodynamic

solubility of a compound in a specific solvent.

Materials: An excess amount of solid 4-Ethoxybenzoic acid, distilled or deionized water, a

constant temperature shaker bath, and a suitable analytical method for quantification (e.g.,

UV-Vis spectrophotometry or HPLC).

Procedure:

An excess of 4-Ethoxybenzoic acid is added to a known volume of water in a sealed

flask.

The flask is agitated in a constant temperature bath (e.g., 25°C) for a sufficient period

(typically 24-48 hours) to ensure equilibrium is reached between the dissolved and

undissolved solute.

After equilibration, the suspension is allowed to stand to permit the undissolved solid to

settle.

A sample of the supernatant is carefully withdrawn and filtered to remove any undissolved

particles.
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The concentration of 4-Ethoxybenzoic acid in the clear filtrate is then determined using a

calibrated analytical method. This concentration represents the aqueous solubility of the

compound at the specified temperature.

Anti-Biofilm Activity Assay (Crystal Violet Method)
Recent studies have highlighted the potential of 4-Ethoxybenzoic acid as an anti-biofilm agent

against Staphylococcus aureus.[10] The crystal violet assay is a common method to quantify

biofilm formation.

Microorganism and Culture Conditions:Staphylococcus aureus is grown in a suitable broth

medium (e.g., Tryptic Soy Broth) overnight at 37°C.

Procedure:

The overnight bacterial culture is diluted and added to the wells of a 96-well microtiter

plate.

4-Ethoxybenzoic acid, dissolved in a suitable solvent (e.g., DMSO), is added to the wells

at various concentrations. Control wells containing bacteria without the compound and

wells with media only are included.

The plate is incubated at 37°C for 24-48 hours to allow for biofilm formation.

After incubation, the planktonic (free-floating) bacteria are gently removed, and the wells

are washed with a buffer solution (e.g., PBS) to remove non-adherent cells.

The remaining biofilm is stained with a 0.1% crystal violet solution for 15-30 minutes.

The excess stain is washed away, and the plate is allowed to dry.

The crystal violet bound to the biofilm is solubilized with a solvent such as 30% acetic acid

or ethanol.

The absorbance of the solubilized stain is measured using a microplate reader (typically at

a wavelength of 570-595 nm). The absorbance is directly proportional to the amount of

biofilm formed, allowing for the quantification of biofilm inhibition by 4-Ethoxybenzoic
acid.
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Visualizing Experimental Workflows
The following diagram illustrates the workflow for the crystal violet-based biofilm inhibition

assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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